Cas no 1065-31-2 (Ubiquinone-30)

• Product Name: Ubiquinone-30
• CAS No: 1065-31-2
• MF: C₃₉H₅₈O₄
• MW: 590.88
• CID: 143727
• PubChem ID: 5283544
• Update Time: 2025-04-24

Ubiquinone-30 Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaen-1-yl]-5,6-dimethoxy-3-methyl-
• 2,3-DIMETHOXY-5-METHYL-6-[ALL TRANS]FARNESYLFARNESYL-1,4-BENZOQUINONE
• 2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaenyl]-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• All-Trans Coenzyme Q6
• Coenzyme Qq6
• CoQ6
• p-Benzoquinone, 2-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-5,6-dimethoxy-3-methyl-, (all-E)- (8CI)
• Ubichinon-30
• ubiquinone (30)
• Ubiquinone 30
• Ubiquinone Q6
• ubiquinone-6
• COENZYME Q6
• ubiquinone 6
• UBIQUINONE-30
• coenzyme Q6 from saccharomyces*cerevisiae
• 2,3-dimethoxy-5-methyl-6-(farnesylfarnesyl)-1,4-benzoquinone
• 2,3-Dimethoxy-5-methyl-6-(farnesylfarnesyl)-1,4-benzoquinone, Ubiquinone-30
• p-Benzoquinone, 2-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-5,6-dimethoxy-3-methyl-, (all-E)-
• 2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-Hexamethyl-2,6,10,14,18,22-tetracosahexenyl]-3-methyl-5,6-dimethoxy-1,4-benzoquinone
• 2,4-dione, 2-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-5,6-dimethoxy-3-methyl-, (all-E)-
• 2,5-Cyclohexadiene-1,4-dione, 2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaen-1-yl]-5,6-dimethoxy-3-methyl-
• ubiquinone(6)
• Q27123812
• CS-0201523
• 2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaenyl]-5,6-dimethoxy-3-methyl-cyclohexa-2,5-diene-1,4-dione
• CHEBI:52971
• (all-E)-2-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-5,6-dimethoxy-3-methyl-2,5-cyclohexadiene-1,4-dione
• CHEMBL2251232
• NSC 140864
• HY-N9610
• p-Benzoquinone,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-5,6-dimethoxy-3-methyl-, (all-E)-
• DTXSID901318106
• coenzyme-Q6
• 2-(3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaenyl)-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• LMPR02010002
• CoQ-6
• 2,5-Cyclohexadiene-1,4-dione, 2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl]-5,6-dimethoxy-3-methyl- (9CI)
• Q6
• 1065-31-2
• 2,3-dimethoxy-5-methyl-6-hexaprenyl-1,4-benzoquinone
• 2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaen-1-yl]-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• NSC140864
• ubiquinone(30)
• NSC-140864
• UNII-X9HU3BD5Q3
• BDBM16110
• C17568
• X9HU3BD5Q3
• 2,5-Cyclohexadiene-1,4-dione, 2-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-5,6-dimethoxy-3-methyl-, (all-E)-
• 2,5-Cyclohexadiene-1,4-dione, 2-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-5,6-dimethoxy-3-methyl-, (all-E)-(9CI)
• p-Benzoquinone, 2-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-5,6-dimethoxy-3-methyl-, (all-E)-(8CI)
• 2-((2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaenyl)-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• 2-((2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaen-1-yl)-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• GXNFPEOUKFOTKY-LPHQIWJTSA-N
• DA-62441
• 2-(3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaen-1-yl)-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• Ubiquinone-30

• Inchi： 1S/C39H58O4/c1-28(2)16-11-17-29(3)18-12-19-30(4)20-13-21-31(5)22-14-23-32(6)24-15-25-33(7)26-27-35-34(8)36(40)38(42-9)39(43-10)37(35)41/h16,18,20,22,24,26H,11-15,17,19,21,23,25,27H2,1-10H3/b29-18+,30-20+,31-22+,32-24+,33-26+
• InChI Key： GXNFPEOUKFOTKY-LPHQIWJTSA-N
• SMILES： O(C)C1=C(C(C(C)=C(C1=O)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O)OC

Computed Properties

• Exact Mass: 590.43374
• Monoisotopic Mass: 590.43351
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 19
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 57
• XLogP3: 12
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.99
• Boiling Point: 688.7°Cat760mmHg
• Flash Point: 277.2°C
• Refractive Index: 1.52
• PSA: 52.6
• LogP: 10.94790

Ubiquinone-30 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylquinones